2,2-Dimethyl-4-oxocyclohexanecarboxylic acid
Overview
Description
“2,2-Dimethyl-4-oxocyclohexanecarboxylic acid” is a chemical compound with the molecular formula C9H14O3 . It is also known by its IUPAC name, 2,2-dimethyl-4-oxocyclohexane-1-carboxylic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H14O3/c1-9(2)5-6(10)3-4-7(9)8(11)12/h7H,3-5H2,1-2H3,(H,11,12) . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
The molecular weight of “2,2-Dimethyl-4-oxocyclohexanecarboxylic acid” is 170.21 . It is a solid at room temperature . The compound has a high GI absorption and is BBB permeant . It is not a substrate or inhibitor for various cytochrome P450 enzymes . The compound is very soluble, with a solubility of 7.83 mg/ml .Scientific Research Applications
Synthesis and Bioactivity in Chemistry
Research has shown that derivatives of cyclopropanecarboxylic acid, a related compound to 2,2-dimethyl-4-oxocyclohexanecarboxylic acid, have been used for their biological activity. For instance, certain derivatives have displayed significant herbicidal and fungicidal activities (Tian, Song, Wang, & Liu, 2009).
Hydrogen Bonding in Molecular Recognition
A study explored the hydrogen bonding between amide and carboxylic acid groups in a dimethylbutynoic acid with a pyridone terminus. This research highlights the role of 2,2-dimethyl-4-oxocyclohexanecarboxylic acid in molecular recognition and the formation of hydrogen-bonded dimers (Wash, Maverick, Chiefari, & Lightner, 1997).
Polymer Electrolytes in Energy Storage
In the field of energy storage, specific esters of benzene dicarboxylic acids, which include compounds related to 2,2-dimethyl-4-oxocyclohexanecarboxylic acid, have been utilized as plasticizers in poly(ethylene oxide)-based solid polymer electrolytes. These have shown to improve ionic conductivity, a crucial factor in the efficiency of lithium-ion batteries (Michael, Jacob, Prabaharan, & Radhakrishna, 1997).
Inclusion Compounds in Crystallography
The compound has been studied in the context of inclusion compounds, especially in crystallography. For example, the crystal structures of inclusion compounds of a derivative, 2,6-dimethylideneadamantane-1,3,5,7-tetracarboxylic acid, reveal interesting host-guest interactions and super-diamond networks, which are significant for understanding molecular architecture (Ermer & Lindenberg, 1991).
Safety and Hazards
properties
IUPAC Name |
2,2-dimethyl-4-oxocyclohexane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14O3/c1-9(2)5-6(10)3-4-7(9)8(11)12/h7H,3-5H2,1-2H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NZSQDCPBCNZMHB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(=O)CCC1C(=O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10680559 |
Source
|
| Record name | 2,2-Dimethyl-4-oxocyclohexane-1-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10680559 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
4029-26-9 |
Source
|
| Record name | 2,2-Dimethyl-4-oxocyclohexane-1-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10680559 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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